N-[2-(4-methoxyphenyl)ethyl]-2-[3-(4-morpholinyl)-6-oxo-1(6H)-pyridazinyl]acetamide
Overview
Description
N-[2-(4-methoxyphenyl)ethyl]-2-[3-(4-morpholinyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.17975526 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Pharmacological Potential
Research indicates that compounds structurally related to N-[2-(4-methoxyphenyl)ethyl]-2-[3-(4-morpholinyl)-6-oxo-1(6H)-pyridazinyl]acetamide have been synthesized and evaluated for their pharmacological activities. For instance, a study highlighted the synthesis of protein tyrosine phosphatase 1B inhibitors, which are crucial for antidiabetic activity. These derivatives showed significant inhibitory activity, correlating well with docking studies and in vivo screening for antidiabetic effects in various models (Saxena et al., 2009).
Herbicide and Pesticide Research
The compound's framework has been explored in the context of herbicides and pesticides. A study detailed the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes, providing insights into the metabolic pathways that could involve derivatives of this compound. This research offers a foundation for understanding the environmental and health implications of such compounds (Coleman et al., 2000).
Antioxidant Activity
The study of coordination complexes derived from pyrazole-acetamide, which shares a similar structural motif with the compound , reveals significant antioxidant activity. These findings suggest that derivatives of this compound could potentially serve as effective antioxidants, which is crucial for mitigating oxidative stress-related diseases (Chkirate et al., 2019).
Anion Coordination and Self Assembly
An interesting aspect of this compound's application is in the field of material science, particularly in anion coordination and the self-assembly process. Research on similar amide derivatives has shown that these compounds can form structures with unique geometries and properties, which are valuable for developing new materials with specific functions (Kalita & Baruah, 2010).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-2-(3-morpholin-4-yl-6-oxopyridazin-1-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O4/c1-26-16-4-2-15(3-5-16)8-9-20-18(24)14-23-19(25)7-6-17(21-23)22-10-12-27-13-11-22/h2-7H,8-14H2,1H3,(H,20,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWHQHDQYAOLBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CN2C(=O)C=CC(=N2)N3CCOCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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